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Compound of Interest

Compound Name: 4-bromophenyl 3-nitrobenzoate

Cat. No.: B5521052

Get Quote

Executive Technical Summary
Compound: 4-Bromophenyl 3-nitrobenzoate Molecular Formula: C₁₃H₈BrNO₄ Molecular

Weight: ~322.11 g/mol Class: Nitro-aryl Benzoate Ester[1]

Core Utility: This compound serves as a high-value chemical probe in medicinal chemistry,

specifically for exploring antimicrobial (anti-mycobacterial) and antifungal activity.[1] The

molecule combines two distinct pharmacophores:

3-Nitrobenzoate moiety: A known prodrug scaffold activated by bacterial nitroreductases,

leading to reactive intermediates that damage microbial DNA.[1]

4-Bromophenyl moiety: A lipophilic anchor that enhances membrane permeability (LogP

modulation) and offers potential for halogen bonding within enzyme active sites (e.g.,

isocitrate lyase).[1]

Chemical Architecture & Synthesis[1]
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Retrosynthetic Analysis
The synthesis is most efficiently achieved via a nucleophilic acyl substitution.[1] The ester

linkage is formed by reacting an activated acid derivative (3-nitrobenzoyl chloride) with a

phenol (4-bromophenol) under basic conditions to neutralize the HCl byproduct.[1]

Validated Synthesis Protocol
Reaction Type: Schotten-Baumann Esterification (Anhydrous modification).

Reagents:

Precursor A: 3-Nitrobenzoyl chloride (1.1 equiv)[1]

Precursor B: 4-Bromophenol (1.0 equiv)[1]

Base: Triethylamine (Et₃N) or Pyridine (1.2 equiv)

Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

Preparation: Dissolve 4-bromophenol (10 mmol) in anhydrous DCM (20 mL) in a round-

bottom flask under nitrogen atmosphere.

Activation: Add Triethylamine (12 mmol) and cool the solution to 0°C in an ice bath.

Addition: Dropwise add a solution of 3-nitrobenzoyl chloride (11 mmol) in DCM (10 mL) over

15 minutes. Rationale: Slow addition prevents exotherm spikes and minimizes side

reactions.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (Solvent: Hexane/Ethyl Acetate 8:2).[1]

Work-up: Quench with water. Wash the organic layer sequentially with 1M HCl (to remove

excess amine), sat. NaHCO₃ (to remove unreacted acid), and brine.[1]
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Purification: Dry over MgSO₄, filter, and concentrate. Recrystallize from Ethanol/Hexane to

yield white to pale yellow crystals.[1]

Structural Characterization Standards
To ensure scientific integrity, the following spectral signatures must be validated:

¹H NMR (CDCl₃): Look for the diagnostic deshielded protons ortho to the nitro group (~8.9

ppm) and the AA'BB' system of the bromophenyl ring (~7.5 ppm).

IR Spectroscopy:

C=O Stretch: Strong band at ~1735–1750 cm⁻¹ (Ester).[1]

NO₂ Stretches: Asymmetric (~1530 cm⁻¹) and Symmetric (~1350 cm⁻¹).[1]

Mass Spectrometry: The parent ion [M]⁺ should show a characteristic 1:1 isotopic ratio (⁷⁹Br/

⁸¹Br) confirming the presence of a single bromine atom.

Visualization: Synthesis Pathway
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Caption: Nucleophilic acyl substitution pathway for the synthesis of 4-bromophenyl 3-
nitrobenzoate.

Predicted Biological Activity (SAR Analysis)
Based on the pharmacophores present, this compound is predicted to exhibit specific biological

activities.[1] The following analysis synthesizes data from related nitrobenzoate and

bromophenyl ester derivatives.
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Antimicrobial & Antitubercular Potential
Nitrobenzoate esters are established inhibitors of Mycobacterium tuberculosis (Mtb).[1]

Mechanism: The 3-nitro group acts as a "warhead."[1] Inside the bacteria, nitroreductase

enzymes (specifically DprE1 or similar flavoenzymes) reduce the nitro group to a nitroso or

hydroxylamine species. These reactive intermediates form covalent adducts with essential

bacterial proteins or DNA, leading to cell death.[1]

Bromine Effect: The 4-bromo substituent increases lipophilicity (LogP > 3.5), enhancing the

molecule's ability to penetrate the waxy mycolic acid cell wall of mycobacteria.

Antifungal Activity
Analogs of nitrobenzoates have shown efficacy against Candida albicans and Candida

glabrata.[1]

Target: The ester linkage is susceptible to fungal esterases.[1] Upon hydrolysis, the release

of 4-bromophenol (a known antiseptic agent) and 3-nitrobenzoic acid creates a dual-action

toxicity mechanism.[1]

Potency: Brominated phenyl esters often show lower MIC values (higher potency) compared

to non-halogenated analogs due to increased cellular uptake.[1]

Enzyme Inhibition (Isocitrate Lyase)
Research on salicylanilide benzoates suggests that benzoate esters can inhibit Isocitrate Lyase

(ICL), a key enzyme in the glyoxylate shunt that allows bacteria to survive in nutrient-poor

environments (persistence phase).

Relevance: 4-bromophenyl 3-nitrobenzoate is a structural mimic of known ICL inhibitors,

making it a candidate for targeting latent bacterial infections.[1]

Mechanism of Action (Hypothetical)
The biological activity is likely governed by a "Trojan Horse" mechanism where the lipophilic

ester facilitates entry, followed by bio-activation.
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Dual Toxicity Pathway
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Caption: Hypothetical dual-mechanism of action: Nitro-reduction (intracellular) and Ester

hydrolysis (releasing toxic phenol).[1]

Experimental Protocols for Validation
To confirm the predicted activities, the following self-validating protocols are recommended.

Antimicrobial Screening (MIC Assay)
Objective: Determine the Minimum Inhibitory Concentration (MIC) against S. aureus (ATCC

29213) and M. smegmatis (as a surrogate for Mtb).
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Parameter Specification

Method Broth Microdilution (CLSI Standards)

Media Mueller-Hinton Broth (cation-adjusted)

Compound Stock 10 mg/mL in DMSO

Test Range 0.5 µg/mL to 64 µg/mL

Positive Control Ciprofloxacin or Isoniazid

Negative Control DMSO (max 1% final concentration)

Readout
Visual turbidity or OD₆₀₀ at 24h (bacteria) / 48h

(mycobacteria)

Cytotoxicity Assay (MTT)
Objective: Assess selectivity index (toxicity to mammalian cells vs. bacteria).

Cell Line: HEK293 (Kidney) or HepG2 (Liver).[1]

Seeding: 5,000 cells/well in 96-well plates.

Treatment: Incubate with compound (1–100 µM) for 48 hours.

Development: Add MTT reagent; incubate 4h; dissolve formazan in DMSO.

Calculation:ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-

star-inserted">

.

Safety & Handling
Hazards: As a nitro compound, avoid heating crude material to dryness at high temperatures

(potential instability).[1] The hydrolysis product, 4-bromophenol, is corrosive and toxic.

PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.
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Storage: Store at 4°C, protected from light (to prevent nitro-group photolysis) and moisture

(to prevent hydrolysis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5521052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

